3-(3-nitro-benzyl)-5-pyridin-3-yl-1H-pyrrolo[2,3-b]pyridine

• CAS No.: 918507-88-7
• Molecular Formula: C19H14N4O2
• Molecular Weight: 330.3 g/mol
• IUPAC Name: 3-[(3-nitrophenyl)methyl]-5-pyridin-3-yl-1H-pyrrolo[2,3-b]pyridine
• InChI: InChI=1S/C19H14N4O2/c24-23(25)17-5-1-3-13(8-17)7-16-12-22-19-18(16)9-15(11-21-19)14-4-2-6-20-10-14/h1-6,8-12H,7H2,(H,21,22)
• InChI Key: FDHHDCGBQVTPKN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)[N+](=O)[O-])CC2=CNC3=C2C=C(C=N3)C4=CN=CC=C4

Description

3-(3-nitro-benzyl)-5-pyridin-3-yl-1H-pyrrolo[2,3-b]pyridine is a useful research compound. Its molecular formula is C19H14N4O2 and its molecular weight is 330.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To 3-[(3-nitro-phenyl)-methoxy-methyl]-5-pyridin-3-yl-1H-pyrrolo[2,3-b]pyridine (535, 431 mg, 1.20 mmol, per Example 26, Scheme 49 Step 1) in acetonitrile (130 mL), were added trifluoroacetic acid (18 mL, 230 mmol) and triethylsilane (36 mL, 230 mmol). The reaction was refluxed for three hours. The reaction mixture was poured into sodium bicarbonate solution and extracted with ethyl acetate. The organic layer was washed with brine, dried over anhydrous sodium sulfate and filtered. The filtrate was concentrated and purified by silica gel column chromatography eluting with 80% ethyl acetate in hexane to give the compound (P-1402, 323 mg, 82%). MS (ESI) [M+H+]+=331.2.